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Compound of Interest

Compound Name: Californidine perchlorate

CAS No.: 17939-31-0

Cat. No.: B600170

Get Quote

For researchers, scientists, and drug development professionals, the integrity of our work is

intrinsically linked to the safety and responsibility with which we handle chemical compounds.

This guide provides essential, in-depth procedural information for the proper disposal of

californidine perchlorate, a compound that, while valuable in research, requires meticulous

handling due to the inherent hazards of the perchlorate anion. Our commitment to scientific

advancement must be paralleled by an unwavering dedication to safety and environmental

stewardship. This document moves beyond a simple checklist, offering a causal understanding

of the necessary protocols to build a self-validating system of safety in your laboratory.

Understanding the Hazard Profile of Californidine
Perchlorate
Californidine perchlorate is an organic salt comprised of the californidine cation, a quaternary

ammonium pavine alkaloid derived from the California poppy (Eschscholzia californica), and

the perchlorate anion (ClO₄⁻).[1] The primary hazard associated with this compound stems

from the perchlorate anion, a powerful oxidizing agent.

Key Hazards:
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Oxidizing Properties: Perchlorates can intensify fires and cause or contribute to the

combustion of other materials. Mixtures with organic compounds, finely powdered metals, or

other oxidizable substances can be explosive.[2][3]

Reactivity: Organic perchlorate salts can be particularly sensitive to shock, friction, and heat,

which can lead to explosive decomposition.[2][3]

Toxicity: The Safety Data Sheet (SDS) for californidine perchlorate classifies it as "Harmful

if swallowed" (H302).[1][4] Ingestion can lead to adverse health effects.

Environmental Concerns: Perchlorate is a persistent environmental contaminant that can

impact thyroid function in humans and wildlife.[5] For this reason, it is regulated as a

hazardous substance, and its disposal is strictly controlled.

The californidine cation, as a quaternary ammonium compound, is generally chemically stable

and does not readily react with oxidizing or reducing agents under standard conditions. This

stability is a key consideration when developing a disposal strategy for the perchlorate anion,

as it is unlikely to interfere with the reduction process.

Chemical and Physical Properties
Property Value Source

CAS Number 17939-31-0 [1]

Molecular Formula C₂₀H₂₀ClNO₈ [4]

Molecular Weight 437.83 g/mol [1]

Appearance White to off-white powder N/A

Primary Hazard H302: Harmful if swallowed [1][4]

Immediate Safety and Personal Protective
Equipment (PPE)
Before handling californidine perchlorate, a thorough risk assessment must be conducted.

The following PPE is mandatory:
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Eye Protection: Chemical safety goggles are required at all times. A face shield should be

worn over the goggles when handling larger quantities or when there is a risk of splashing.

Hand Protection: Chemical-resistant gloves, such as nitrile or neoprene, are essential.

Inspect gloves for any signs of degradation before use.

Body Protection: A flame-resistant laboratory coat must be worn and fully buttoned.

Respiratory Protection: If there is a risk of generating dust, a properly fitted respirator with a

particulate filter is necessary. All work with solid californidine perchlorate should ideally be

conducted in a certified chemical fume hood to minimize inhalation exposure.

Spill Management and Emergency Procedures
In the event of a spill, immediate and correct action is critical to prevent a more serious

incident.

Minor Spill (Small quantity of solid in a contained area):

Alert personnel in the immediate vicinity and restrict access to the area.

Ensure proper ventilation.

Gently cover the spill with a non-combustible absorbent material such as sand, soda ash

(sodium carbonate), or vermiculite. DO NOT use paper towels, sawdust, or other

combustible materials.

Carefully scoop the mixture into a clearly labeled, compatible container for hazardous waste.

Decontaminate the spill area with a detergent and water solution, followed by a thorough

rinse.

All materials used for cleanup must be disposed of as hazardous waste.

Major Spill (Large quantity or widespread contamination):

Evacuate the laboratory immediately and alert others.
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Contact your institution's Environmental Health and Safety (EHS) office and emergency

services.

Do not attempt to clean up a large spill yourself.

Step-by-Step Disposal Protocol
The guiding principle for the disposal of californidine perchlorate is that it must be treated as

hazardous waste. Under no circumstances should it be disposed of down the drain or in regular

trash.

Workflow for Disposal of Californidine Perchlorate
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Preparation Waste Segregation & Collection

Chemical Pre-treatment (Optional & with EHS approval)

Final Disposal

Wear appropriate PPE Work in a designated area (fume hood) Use a dedicated, labeled hazardous waste container Do not mix with other waste streams

Dissolve in waterOptional Pre-treatment

Store waste container in a designated area

Direct Disposal

Add reducing agent (e.g., ferrous sulfate) Verify perchlorate reduction (if possible)

Contact EHS for waste pickup

Perchlorate (ClO₄⁻)
(High Hazard)

Acidify to pH 2-3
(H₂SO₄)

Add Reducing Agent
(e.g., Ferrous Sulfate, Fe²⁺)

Heat to 50-60°C

Chloride (Cl⁻)
(Low Hazard)

Neutralize to pH 6-8
(e.g., NaHCO₃)

Treated Aqueous Waste for EHS Pickup
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Click to download full resolution via product page

Caption: Chemical reduction of perchlorate to chloride.

Conclusion: A Culture of Safety
The proper disposal of californidine perchlorate is not merely a regulatory requirement; it is a

fundamental aspect of responsible scientific practice. By understanding the chemical principles

behind the hazards and the disposal protocols, we empower ourselves to create a safer

laboratory environment. Always prioritize consultation with your institution's Environmental

Health and Safety office, as they are your primary resource for ensuring compliance and safety.

Through meticulous planning and adherence to these guidelines, we can continue our vital

research while upholding our commitment to the safety of our colleagues and the protection of

our environment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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